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Compound of Interest

Compound Name: 2,6-Di-tert-amyl-4-cresol

CAS No.: 56103-67-4

Cat. No.: B14638668

Get Quote

Accurate identification is the first step in safety. This substance is a lipophilic hindered phenol,

structurally analogous to BHT but with pentyl (amyl) substitution, increasing its lipophilicity and

potential for bioaccumulation.
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Property Data / Specification

Chemical Name 2,6-Di-tert-amyl-4-cresol

Synonyms
2,6-Di-tert-pentyl-4-methylphenol; 2,6-bis(1,1-

dimethylpropyl)-4-methylphenol

CAS Registry Number
56103-67-4 (Primary) / 38647-26-6 (Related

Isomer)

Physical State
Solid (crystalline powder) or Viscous Liquid

(depending on purity/temp)

Solubility
Insoluble in water; Soluble in organic solvents

(acetone, toluene, ethanol)

Flash Point > 100°C (Estimated; Combustible)

Molecular Formula C₁₇H₂₈O

Part 2: Hazard Assessment (GHS Classification)
The primary disposal challenge for this compound is its severe aquatic toxicity. Unlike simple

solvents, it does not degrade rapidly in water and must be kept out of all sewer systems.

Hazard Class Category Hazard Statement

Aquatic Toxicity (Acute) Category 1
H400: Very toxic to aquatic life.

[1]

Aquatic Toxicity (Chronic) Category 1

H410: Very toxic to aquatic life

with long-lasting effects.[1][2]

[3]

Skin/Eye Irritation Category 2
H315/H319: Causes skin and

serious eye irritation.[1]

Sensitization Category 1
H317: May cause an allergic

skin reaction.

Critical Safety Directive:
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Zero-Discharge Policy: Under no circumstances should this chemical be poured down a sink or

drain. Even trace amounts can trigger regulatory violations due to its high aquatic toxicity rating

(LC50 < 1 mg/L).

Part 3: Pre-Disposal Handling & Segregation
Proper segregation prevents dangerous cross-reactions and ensures acceptance by waste

management facilities.

Waste Stream Classification
Primary Stream:Non-Halogenated Organic Solid/Liquid.

Compatibility: Compatible with other non-halogenated solvents (e.g., acetone, hexane) and

solids.

Incompatibility:Oxidizers. Store away from nitric acid, perchlorates, and permanganates.

Contact with strong oxidizers can cause rapid combustion.

Packaging Requirements
Solid Waste: Collect in a high-density polyethylene (HDPE) wide-mouth jar or a double-lined

fiber drum.

Liquid Waste (Solutions): Collect in an HDPE or glass carboy. Ensure the cap is vented if

there is any risk of off-gassing (unlikely for this stable phenol, but good practice for mixtures).

Labeling: Affix a hazardous waste label clearly stating:

"Non-Halogenated Organic Waste"

"Contains: 2,6-Di-tert-amyl-4-cresol"
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"Toxic to Aquatic Life"[1][2][3]

Part 4: Disposal Procedures & Workflow
The only acceptable disposal method for hindered phenols is high-temperature incineration.

This ensures the complete destruction of the aromatic ring structure.

Disposal Decision Logic
Waste Generation:

2,6-Di-tert-amyl-4-cresol

Is the waste Solid or Liquid?

Solid / Pure Substance

Solid

Dissolved in Solvent

Solution

Collect in HDPE Jar
or Double-Lined Drum

Collect in Solvent Carboy
(Non-Halogenated)

Label: 'Toxic to Aquatic Life'
List CAS: 56103-67-4

Ship to TSD Facility
(Treatment, Storage, Disposal)

FINAL METHOD:
High-Temp Incineration
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Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of 2,6-Di-tert-amyl-4-cresol waste

streams.

Step-by-Step Protocol
Consolidation: Transfer waste into the designated container. If the substance is a solid

powder, use a dedicated scoop to minimize dust generation.

Solvent Rinsing: If the chemical was in a flask, triple-rinse the flask with a compatible solvent

(e.g., acetone). Add the rinsate to the liquid waste container, not the sink.

Debris Management: Contaminated gloves, paper towels, and weigh boats must be treated

as solid hazardous waste. Do not dispose of them in regular trash.

Handover: Contact your facility’s EHS (Environmental Health & Safety) department for

pickup. Declare the waste as "Environmentally Hazardous Substance, Solid, N.O.S. (2,6-Di-
tert-amyl-4-cresol)".

Part 5: Emergency Spill Response
In the event of a spill, rapid containment is necessary to prevent environmental release.[2]

Evacuate & PPE: Clear the immediate area. Don nitrile gloves, safety goggles, and a lab

coat. If dust is present, use an N95 respirator.

Containment:

Solid Spill: Cover with a plastic sheet to prevent dust dispersal.

Liquid/Solution Spill: Surround with absorbent booms or pillows.

Cleanup:

Do not use water (this spreads the chemical into drains).

Scoop solids gently into a waste container.
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Absorb liquids with vermiculite or sand.

Decontamination: Wipe the surface with a solvent-soaked rag (acetone or ethanol) followed

by soapy water. Dispose of all rags as hazardous waste.

Part 6: Regulatory Compliance (US EPA)
RCRA Status: While not explicitly listed as a P or U listed waste, it is regulated under the

"Characteristic of Toxicity" if it exhibits specific properties, but primarily it is managed as Non-

Halogenated Organic Waste.

DOT Shipping Name: Environmentally hazardous substance, solid, n.o.s. (2,6-Di-tert-amyl-
4-cresol).

UN Number: UN 3077 (Solid) or UN 3082 (Liquid).

Packing Group: III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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